Cas no 59221-89-5 (1-(3,4,5,6,7,8,9,10-octahydro-2h-cycloocta[b]pyridin-1-yl)ethanone)

• Product Name: 1-(3,4,5,6,7,8,9,10-octahydro-2h-cycloocta[b]pyridin-1-yl)ethanone
• CAS No: 59221-89-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 949836
• PubChem ID: 315931
• Update Time: 2025-04-19

1-(3,4,5,6,7,8,9,10-octahydro-2h-cycloocta[b]pyridin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5,6,7,8,9,10-octahydro-2h-cycloocta[b]pyridin-1-yl)ethanone
• Cycloocta[b]pyridine, 1-acetyl-1,2,3,4,5,6,7,8,9,10-decahydro-
• Cycloocta[b]pyridine,2,3,4,5,6,7,8,9,10-decahydro-
• NSC242991
• NSC-242991
• DTXSID40311400
• 1-(3,4,5,6,7,8,9,10-Octahydrocycloocta[b]pyridin-1(2H)-yl)ethan-1-one
• 59221-89-5

• Inchi： 1S/C13H21NO/c1-11(15)14-10-6-8-12-7-4-2-3-5-9-13(12)14/h2-10H2,1H3
• InChI Key： AIZHFUGNLJKBHR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC2CCCCCCC1=2

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 365.9°C at 760 mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.52
• PSA: 20.31